5-(1-ethyl-1H-pyrazol-5-yl)-2-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid

• IUPAC Name: 5-(2-ethylpyrazol-3-yl)-2-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid
• InChI: InChI=1S/C18H15N5O2/c1-2-22-15(8-9-19-22)14-10-16(18(24)25)23-17(20-14)11-13(21-23)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H,24,25)
• InChI Key: BSFXIBPTXLWVJA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)C2=NC3=CC(=NN3C(=C2)C(=O)O)C4=CC=CC=C4
• Molecular Formula: C18H15N5O2
• Molecular Weight: 333.3 g/mol

Description

5-(1-ethyl-1H-pyrazol-5-yl)-2-phenylpyrazolo[1,5-a]pyrimidine-7-carboxylic acid, commonly known as EPPPA, is a heterocyclic compound that has been extensively studied for its potential use in various scientific research applications. EPPPA is a pyrazolo[1,5-a]pyrimidine derivative that has shown promising results in various studies due to its unique chemical structure and mechanism of action.

Mechanism of Action

EPPPA exerts its biological effects by inhibiting the activity of various enzymes and signaling pathways. EPPPA has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and proliferation. EPPPA also inhibits the activity of various protein kinases, including mitogen-activated protein kinases (MAPKs) and phosphoinositide 3-kinase (PI3K), which play important roles in cell signaling and survival.
Biochemical and Physiological Effects:
EPPPA has been shown to have various biochemical and physiological effects, including reducing oxidative stress, inflammation, and cell proliferation. EPPPA has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. Additionally, EPPPA has been shown to improve cognitive function and reduce neuroinflammation in animal models of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPPPA in lab experiments is its potent biological activity and unique mechanism of action. EPPPA has been shown to have anticancer, neuroprotective, and anti-inflammatory effects, making it a promising candidate for various research applications. However, one of the limitations of using EPPPA in lab experiments is its relatively high cost and limited availability.

Future Directions

There are several future directions for research on EPPPA, including further studies on its mechanism of action and potential use in various disease models. Additionally, studies on the pharmacokinetics and pharmacodynamics of EPPPA are needed to determine the optimal dosage and administration route for potential clinical use. Furthermore, studies on the potential side effects and toxicity of EPPPA are needed to ensure its safety for human use. Overall, EPPPA shows great potential as a novel therapeutic agent for various diseases and warrants further investigation.

Scientific Research Applications

EPPPA has been extensively studied for its potential use in various scientific research applications, including cancer research, neurological disorders, and inflammation. Studies have shown that EPPPA exhibits potent anticancer activity by inhibiting the growth and proliferation of cancer cells. EPPPA has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Additionally, EPPPA has been studied for its potential use in treating various inflammatory conditions, including arthritis and inflammatory bowel disease.